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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

10-Nonadecanone (CAS No. 504-57-4). The following procedures are based on available

safety data and general best practices for handling similar chemical substances.

Hazard Identification and Personal Protective
Equipment (PPE)
10-Nonadecanone is classified under the Globally Harmonized System (GHS) as causing skin

irritation (H315)[1]. Therefore, appropriate personal protective equipment is mandatory to

prevent skin contact.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection

ANSI-approved safety glasses or chemical

splash goggles are required. A face shield may

be necessary if there is a risk of splashing[2].

Hand Protection

Chemical-resistant gloves must be worn. Nitrile

gloves may offer adequate protection against

accidental contact, but prolonged exposure

should be avoided. It is recommended to wear

two pairs of nitrile gloves. Always consult the

glove manufacturer's compatibility chart for the

specific chemical being used[2].

Body Protection

A lab coat with sleeves of sufficient length to

prevent skin exposure while wearing gloves is

required. Full-length pants and closed-toe shoes

are mandatory in the laboratory[2].

Respiratory Protection

If handling 10-Nonadecanone outside of a

chemical fume hood where dust or aerosols

may be generated, respiratory protection may

be required[2].

Quantitative Safety Data
Specific toxicological data such as LD50 and LC50 for 10-Nonadecanone are not readily

available in the public domain. The information presented below is based on its GHS

classification and general data for aliphatic ketones.
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Data Point Value

GHS Hazard Statement H315: Causes skin irritation[1].

GHS Precautionary Statements

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

water. P332+P317: If skin irritation occurs: Get

medical help. P362+P364: Take off

contaminated clothing and wash it before

reuse[1][3].

Acute Toxicity (Oral) Data not available.

Acute Toxicity (Inhalation) Data not available.

Physical Form Solid[4].

Incompatible Materials Strong oxidizing agents[5].

Experimental Protocols: Handling and Storage
Handling:

Always handle 10-Nonadecanone in a well-ventilated area, preferably within a chemical

fume hood[2][3].

Avoid the formation of dust and aerosols[3].

Use non-sparking tools to prevent ignition sources[3].

Avoid contact with skin, eyes, and clothing[2].

Wash hands thoroughly after handling the substance[2][3].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[3].
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Store away from incompatible materials such as strong oxidizing agents[5].

Keep the container in a designated, labeled storage area.

Operational Plan: Spill and Emergency Procedures
Spill Procedures:

Immediately evacuate the area and inform others of the spill.

If the spill is minor and does not pose an immediate threat, and you are trained to do so,

proceed with cleanup.

Wear appropriate PPE, including respiratory protection if dust is present.

Carefully sweep up the solid material and place it into a labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent and decontaminate all surfaces.

For larger spills, or if you are not trained in spill cleanup, contact your institution's

Environmental Health & Safety (EHS) department immediately[6].

First Aid Measures:

If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation

persists, seek medical attention. Remove and wash contaminated clothing before reuse[1]

[3].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.
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While 10-Nonadecanone may not be classified as a hazardous waste in all jurisdictions, it is

prudent to handle its disposal with care due to its irritant properties.

Waste Disposal Procedure:

Solid Waste: Collect solid 10-Nonadecanone waste in a clearly labeled, sealed, and non-

leaking container[7]. The label should identify the contents as "10-Nonadecanone Waste"[7].

Contaminated Materials: Any materials used for cleanup (e.g., paper towels, gloves) should

also be placed in the designated waste container.

Institutional Guidelines: Follow your institution's specific procedures for chemical waste

disposal. Do not dispose of solid chemicals in the regular trash unless explicitly permitted by

your EHS office[8][9].

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. After rinsing, the container

label should be defaced, and the container can then be disposed of as regular trash[8].
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Safe Handling Workflow for 10-Nonadecanone

Preparation

Handling

Post-Handling

Disposal

Review SDS & SOPs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Proceed to Handling

Weigh/Transfer Chemical

Decontaminate Work Area

Experiment Complete

Properly Store Chemical

Segregate Waste

Generate Waste

Label Waste Container

Dispose via EHS

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1346682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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